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Compound of Interest

Compound Name: Tetrahydrofurfurylamine

Cat. No.: B043090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrahydrofurfurylamine (THFA) is a versatile heterocyclic amine with a wide range of

applications in the chemical industry. While it is extensively utilized as a building block and

reactant in the synthesis of pharmaceuticals, agrochemicals, and polymers, its role as a solvent

in organic reactions is not well-documented in scientific literature.[1] This document provides an

overview of the known applications of Tetrahydrofurfurylamine, its physical and chemical

properties relevant to its potential use as a solvent, and protocols for its common application as

a reactant.

Physicochemical Properties of
Tetrahydrofurfurylamine
Understanding the physical properties of Tetrahydrofurfurylamine is crucial for its handling

and potential application as a solvent. A summary of its key properties is presented in the table

below.
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Property Value Reference

CAS Number 4795-29-3 [1]

Molecular Formula C₅H₁₁NO [1]

Molecular Weight 101.15 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 155 °C [1]

Density 0.98 g/mL [1]

Refractive Index n20/D 1.450 - 1.460 [1]

Solubility
Soluble in organic solvents,

insoluble in water
[1][2]

Tetrahydrofurfurylamine as a Reactant vs. Solvent
Tetrahydrofurfurylamine's chemical structure, featuring a primary amine group, imparts

significant nucleophilic character.[1] This inherent reactivity makes it an excellent starting

material and intermediate for a variety of chemical transformations. However, this same

reactivity profile can limit its utility as an inert solvent for many classes of organic reactions, as

it would likely participate in the reaction rather than merely serving as the medium.

The primary documented applications of Tetrahydrofurfurylamine in organic synthesis are as

a reactant in reactions such as:

Reductive Amination: It can be synthesized from furfuryl alcohol via reductive amination.[3]

[4]

Condensation Reactions: It participates in acid-catalyzed condensation reactions with

aldehydes to form difurfuryl diamines.[5]

Synthesis of Heterocycles: It serves as a precursor for the synthesis of more complex N-

heterocycles.[6]
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Polymer Chemistry: It is used in the production of specialty polymers and as a curing agent

for epoxy resins.[1]

The following diagram illustrates the typical role of Tetrahydrofurfurylamine as a building

block in a synthetic workflow.

Synthesis of Tetrahydrofurfurylamine

Application as a Building Block
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Caption: Synthetic workflow illustrating the production and subsequent use of

Tetrahydrofurfurylamine as a chemical building block.

Experimental Protocol: Synthesis of Difurfuryl
Diamines via Acidic Condensation
This protocol is an example of a reaction where Tetrahydrofurfurylamine is a key reactant.

Materials:

Tetrahydrofurfurylamine

Formaldehyde (35 wt % solution)
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Hydrochloric acid (6 M)

Sodium hydroxide (6 M)

Chloroform

Distilled water

Round-bottom flask

Ice bath

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:[5]

Combine Tetrahydrofurfurylamine and 6 M hydrochloric acid in a round-bottom flask

equipped with a magnetic stirrer.

Cool the mixture to 25 °C using an ice bath.

Slowly add 6 M hydrochloric acid while maintaining the temperature at or near 25 °C.

Remove the flask from the ice bath and add a 35 wt % formaldehyde solution dropwise.

Allow the reaction to stir for 70 minutes.

Neutralize the reaction mixture by the addition of 6 M sodium hydroxide.

Extract the product with chloroform (2 x 110 mL).

Combine the organic layers and wash with distilled water.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.
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Quantitative Data from Representative Reactions
While data on reactions using Tetrahydrofurfurylamine as a solvent is unavailable, the

following table summarizes the yields for its synthesis and a representative reaction where it is

used as a reactant.

Reaction Reactants
Catalyst/Co
nditions

Product Yield Reference

Synthesis of

THFA

Furfuryl

alcohol, NH₃,

H₂

Raney® Ni,

180°C

Tetrahydrofurf

urylamine
94.0% [3][4]

Condensation

Furfurylamine

,

Formaldehyd

e

2.5-5.2 M

HCl, 20-50 °C

Difurfuryl

diamine
30-50% [5]

Future Outlook and Unexplored Applications
The use of Tetrahydrofurfurylamine as a solvent in organic reactions remains an unexplored

area of research. Its high boiling point and solubility in organic compounds suggest it could

potentially serve as a high-temperature, polar aprotic solvent. However, its inherent

nucleophilicity would likely limit its application to reactions where the amine functionality does

not interfere, or where it could play a dual role as both solvent and catalyst. Further

investigation is required to evaluate its stability under various reaction conditions and its

efficacy as a reaction medium for different classes of organic transformations.
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Caption: Logical relationship of Tetrahydrofurfurylamine's established and potential roles in

organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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